4-Fluoro-2-nitro-1-phenoxybenzene
Overview
Description
4-Fluoro-2-nitro-1-phenoxybenzene is a useful research compound. Its molecular formula is C12H8FNO3 and its molecular weight is 233.198. The purity is usually 95%.
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Scientific Research Applications
Charge Control in SNAr Reaction
The study by Cervera, Marquet, and Martin (1996) explores the charge control in the SNAr (nucleophilic aromatic substitution) reaction, particularly in the context of meta substitution with respect to the activating nitro group in 3,4-dihalogenonitrobenzenes. This research provides insights into the substitution reactions of compounds similar to 4-Fluoro-2-nitro-1-phenoxybenzene, highlighting the role of orbital-controlled processes and the impact of different nucleophiles on the substitution patterns (Cervera, Marquet, & Martin, 1996).
Synthesis of Fluoronitrobenzonitrile
Wilshire (1967) describes the preparation of 2-Fluoro-5-nitrobenzonitrile, a compound structurally related to this compound. The research demonstrates the reactivity of such compounds with amines and amino acids, providing a foundation for understanding the chemical behavior and potential applications of this compound in synthesis and analytical chemistry (Wilshire, 1967).
Catalysis in Aromatic Fluorides
Kim and Yu (2003) investigated the Pd(0)-catalyzed amination, Stille coupling, and Suzuki coupling of electron-deficient aryl fluorides, including compounds related to this compound. Their research is significant for understanding the catalytic properties of such compounds and their potential utility in organic synthesis (Kim & Yu, 2003).
Synthesis of Fluoronitrophenol
Zhang Zhi-de (2011) conducted a study on the synthesis of 3-Fluoro-4-nitrophenol from compounds structurally similar to this compound. This research provides a deeper understanding of the synthesis process and the factors influencing the reaction, which is valuable for the development of new synthetic methods involving similar compounds (Zhang Zhi-de, 2011).
Hydroxylation of Fluorobenzene and Toluene
Eberhardt (1977) examined the effect of metal ions on the hydroxylation of fluorobenzene and toluene, providing insights into the reactivity and potential applications of fluoro-nitro compounds like this compound in environmental chemistry and catalysis (Eberhardt, 1977).
Synthesis of 1-Fluoro-2,5-dimethoxy-4-nitrobenzene
Sweeney, McArdle, and Aldabbagh (2018) described the synthesis of 1-Fluoro-2,5-dimethoxy-4-nitrobenzene, a compound related to this compound. This study is relevant for understanding the synthetic pathways and characterization of similar fluoro-nitro compounds (Sweeney, McArdle, & Aldabbagh, 2018).
Properties
IUPAC Name |
4-fluoro-2-nitro-1-phenoxybenzene | |
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InChI |
InChI=1S/C12H8FNO3/c13-9-6-7-12(11(8-9)14(15)16)17-10-4-2-1-3-5-10/h1-8H | |
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InChI Key |
ZFDSQQMBTWGBJO-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C=C(C=C2)F)[N+](=O)[O-] | |
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Molecular Formula |
C12H8FNO3 | |
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Molecular Weight |
233.19 g/mol | |
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Synthesis routes and methods
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